Cas no 880807-73-8 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide)

N-(1,1-Dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide is a specialized organic compound featuring a sulfone-containing dihydrothiophene core, an ethylphenyl substituent, and a fluorinated benzamide group. Its unique structure imparts potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the sulfone moiety enhances metabolic stability, while the fluorine atom may improve binding affinity and lipophilicity. This compound is of interest for researchers developing novel therapeutics, owing to its balanced physicochemical properties and potential for further functionalization. Careful handling is advised due to its reactive functional groups.
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide structure
880807-73-8 structure
Product Name:N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
CAS No:880807-73-8
MF:C19H18FNO3S
MW:359.414527416229
CID:5556112
Update Time:2025-10-21

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
    • N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
    • Inchi: 1S/C19H18FNO3S/c1-2-14-6-8-17(9-7-14)21(18-10-11-25(23,24)13-18)19(22)15-4-3-5-16(20)12-15/h3-12,18H,2,13H2,1H3
    • InChI Key: MQWJYRDFMVDSFC-UHFFFAOYSA-N
    • SMILES: C(N(C1C=CS(=O)(=O)C1)C1=CC=C(CC)C=C1)(=O)C1=CC=CC(F)=C1

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3101-0013-2μmol
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F3101-0013-5μmol
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
5μl
$63.0 2023-07-05
Life Chemicals
F3101-0013-10μmol
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F3101-0013-20μmol
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F3101-0013-1mg
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F3101-0013-2mg
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F3101-0013-3mg
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
3mg
$63.0 2023-07-05
Life Chemicals
F3101-0013-4mg
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
4mg
$66.0 2023-07-05
Life Chemicals
F3101-0013-5mg
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F3101-0013-10mg
N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide
880807-73-8 90%+
10mg
$79.0 2023-07-05

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide

Professional Introduction to Compound with CAS No. 880807-73-8 and Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide

Compound with the CAS number 880807-73-8 and the product name N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure, characterized by a thiophene ring and fluorobenzamide moiety, positions it as a promising candidate for further research in drug discovery and development.

The thiophene ring is a heterocyclic compound that has been extensively studied for its biological activity. Its presence in the molecular framework of this compound suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. The fluorobenzamide moiety, on the other hand, is known for its role in enhancing the metabolic stability and bioavailability of pharmaceutical compounds. The combination of these structural features makes this compound a fascinating subject for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify novel drug candidates more efficiently than ever before. The compound in question has been subjected to virtual screening using these methods, revealing potential binding interactions with various biological targets. These findings have sparked interest in exploring its pharmacological properties further.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. The fluorobenzamide component is particularly noteworthy, as fluorinated aromatic compounds are often associated with enhanced binding affinity and selectivity. This characteristic could be leveraged to develop drugs with improved therapeutic profiles.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance chromatography and spectroscopic techniques ensures the purity and integrity of the final product.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research is focused on exploring its efficacy in preclinical models for various diseases. The thiophene ring and fluorobenzamide moiety are believed to contribute to its ability to modulate biological pathways involved in inflammation, cancer, and neurodegenerative disorders. These findings align with the broader trend in pharmaceutical research towards developing targeted therapies with minimal side effects.

The development of novel pharmaceuticals is a complex and collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The compound under discussion exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery. By integrating knowledge from different scientific domains, researchers can design molecules with optimized properties for therapeutic use.

As our understanding of biology and chemistry continues to evolve, so does our ability to design molecules that interact specifically with biological targets. The compound with CAS No. 880807-73-8 is a testament to these advancements, showcasing how innovative chemical design can lead to new therapeutic opportunities. Future studies will aim to validate its efficacy in clinical trials and assess its safety profile for human use.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. Companies investing in the research and development of such compounds must navigate rigorous regulatory requirements before they can be brought to market. However, the potential benefits outweigh the challenges, as each new drug represents a step forward in improving human health.

In conclusion, the compound with CAS No. 880807-73-8 and the product name N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethylphenyl)-3-fluorobenzamide holds significant promise for future medical applications. Its unique structural features and potential biological activity make it a valuable asset in the ongoing quest to develop novel therapeutics. As research progresses, we can expect further insights into its mechanisms of action and therapeutic potential.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd